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Compound of Interest

Compound Name: Gardenine

Cat. No.: B238574 Get Quote

Essential Safety and Handling Guide for
Gardenin
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal plans for Gardenin, a polymethoxylated

flavone. While specific operational parameters can vary, the following procedural guidance is

based on available safety data sheets for different Gardenin variants.

Chemical Identification
To ensure proper handling, it is crucial to correctly identify the specific variant of Gardenin

being used. The table below summarizes key identifiers for common Gardenin compounds.

| Property | Gardenin A | Gardenin B | Gardenin D | | --- | --- | --- | | Synonyms | 5-Hydroxy-

3',4',5',6,7,8-hexamethoxyflavone[1] | - | - | | Molecular Formula | C₂₁H₂₂O₉[1] | C₁₉H₁₈O₇[2] |

C₁₉H₁₈O₈[3] | | Molecular Weight | 418.39 g/mol | 358.346 g/mol [2] | - | | CAS Number | 21187-

73-5[1] | 2798-20-1[2] | 29202-00-4[3] |
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Based on available safety data, some forms of Gardenin are not classified as hazardous

substances.[3] However, as a matter of standard laboratory practice, and because hazard

information may be incomplete, a cautious approach to handling is always recommended. The

following personal protective equipment should be utilized to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Use protective gloves.[3]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[3]

Respiratory Protection: In situations where dust or aerosols may be generated, use a

suitable respirator.[3]

Operational Handling and Storage
Proper operational procedures are critical to maintaining a safe laboratory environment when

working with Gardenin.

Handling Procedures:

Ventilation: Work in a well-ventilated area. The use of a chemical fume hood is

recommended to control exposure.[3]

Avoid Contact: Take precautions to avoid contact with eyes and skin.[3]

Prevent Dust and Aerosol Formation: Handle the compound in a manner that minimizes the

generation of dust and aerosols.[3]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Storage:

Store in a tightly closed container in a cool, dry place.
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Keep away from strong acids/alkalis and strong oxidizing/reducing agents.[3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following steps should be taken

immediately.

Accidental Release:

Evacuate: Evacuate personnel from the immediate area.[3]

Ventilate: Ensure adequate ventilation.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[3]

Clean-up: Use personal protective equipment.[2] For spills, absorb with an inert material

(e.g., diatomite, universal binders) and dispose of the contaminated material according to

regulations.[3] Decontaminate surfaces with alcohol.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[2][3]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][3]

Disposal Plan
Proper disposal of Gardenin and any contaminated materials is essential to prevent

environmental contamination.
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Waste Characterization: Dispose of the compound and any contaminated materials as

chemical waste.

Containerization: Collect waste in a properly labeled, sealed container.

Regulatory Compliance: Dispose of waste in accordance with all applicable federal, state,

and local environmental regulations. Do not allow the product to enter drains or water

courses.[3]

Workflow for Handling and Disposal of
Gardenin```dot

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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